• Ponatinib
    • Cat. No.:
    • B001185
    • CAS No.:
    • 943319-70-8
    • Molecular Formula:
    • C29H27F3N6O
    • Molecular Weight:
    • 532.6 g/mol
    Description
    Ponatinib is a benzamide obtained by the formal condensation of the carboxy group of 3-(imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methylbenzoic acid with the anilino group of 4-[(4-methylpiperazin-1-yl)methyl]-3-(t...
  • H3B-6527
    • Cat. No.:
    • B607911
    • CAS No.:
    • 1702259-66-2
    • Molecular Formula:
    • C29H34Cl2N8O4
    • Molecular Weight:
    • 629.5 g/mol
    Description
    H3B-6527 is under investigation in clinical trial NCT03424577 (A Study to Evaluate the Food-Effect of H3B-6527).
    FGFR4 Inhibitor H3B-6527 is an orally bioavailable inhibitor of human fibroblast growth factor ...
  • Fexagratinib
    • Cat. No.:
    • B612004
    • CAS No.:
    • 1035270-39-3
    • Molecular Formula:
    • C26H33N5O3
    • Molecular Weight:
    • 463.6 g/mol
    Description
    AZD4547 is a member of the class of benzamides that is a carboxamide resulting from the formal condensation of the carboxy group of 4-(cis-3,5-dimethylpiperazin-1-yl)benzoic acid with the amino substituent of 5-...
  • BLU9931
    • Cat. No.:
    • B612005
    • CAS No.:
    • 1538604-68-0
    • Molecular Formula:
    • C26H22Cl2N4O3
    • Molecular Weight:
    • 509.4 g/mol
    Description
    FGFR4 Inhibitor BLU 9931 is an orally bioavailable, selective inhibitor of human fibroblast growth factor receptor 4 (FGFR4), with potential antineoplastic activity. Upon oral administration, FGFR4 antagonist BL...
  • FIIN-1
    • Cat. No.:
    • B612008
    • CAS No.:
    • 1256152-35-8
    • Molecular Formula:
    • C32H39Cl2N7O4
    • Molecular Weight:
    • 656.6
    Description
    FIIN-1 is Potent, irreversible FGFR inhibitor, acts at the ATP binding site. Also irreversibly inhibits Flt-1, Flt-4 and VEGFR-2.
  • Regorafenib Monohydrate
    • Cat. No.:
    • B1662115
    • CAS No.:
    • 1019206-88-2
    • Molecular Formula:
    • C21H17ClF4N4O4
    • Molecular Weight:
    • 500.8 g/mol
    Description
    Regorafenib hydrate is a hydrate that is the monohydrate form of anhydrous regorafenib. Used for for the treatment of metastatic colorectal cancer in patients who have previously received chemotherapy, anti-EGFR...
  • ENMD-2076 Tartrate
    • Cat. No.:
    • B1671335
    • CAS No.:
    • 1453868-32-0
    • Molecular Formula:
    • C25H31N7O6
    • Molecular Weight:
    • 525.6 g/mol
    Description
    Aurora A Kinase/Tyrosine Kinase Inhibitor ENMD-2076 is an orally bioavailable synthetic small molecule with potential antiangiogenic and antineoplastic activities. Aurora A kinase/tyrosine kinase inhibitor ENMD-...
  • Ponatinib D8
    • Cat. No.:
    • B3026086
    • CAS No.:
    • Molecular Formula:
    • C29H27F3N6O
    • Molecular Weight:
    • 540.6 g/mol
    Description
    Ponatinib-d8 is intended for use as an internal standard for the quantification of ponatinib by GC- or LC-MS. Ponatinib is an orally bioavailable Bcr-Abl tyrosine kinase inhibitor (IC50 = 0.37 nM). It inhibits t...
  • Futibatinib
    • Cat. No.:
    • B8055466
    • CAS No.:
    • 1814961-20-0
    • Molecular Formula:
    • C22H22N6O3
    • Molecular Weight:
    • 418.4 g/mol
    Description
    Futibatinib is under investigation in clinical trial NCT02052778 (A Study of TAS-120 in Patients With Advanced Solid Tumors).
    Futibatinib is an orally bioavailable inhibitor of the fibroblast growth factor re...
  • SUN13837
    • Cat. No.:
    • B15578781
    • CAS No.:
    • Molecular Formula:
    • C21H29N5O2
    • Molecular Weight:
    • 383.5 g/mol
    Description
    SUN13837 is a useful research compound. Its molecular formula is C21H29N5O2 and its molecular weight is 383.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SUN13837 suitable for many resea...
© Copyright 2025 BenchChem. All Rights Reserved.